Cas no 133005-15-9 (1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-)
![1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- structure](https://ossimg.kuujia.com/scimg/133500/133005-15-9x500.png)
133005-15-9 structure
Product Name:1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-
CAS No:133005-15-9
MF:C20H34O2
MW:306.482766628265
CID:837058
PubChem ID:91884936
Update Time:2025-04-19
1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,1-b]pyran-7-methanol, 3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-, (3S,4aR,6aR,7R,10aS,10bR)-
- 13-Epijhanol
- 1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-
- 18-Hydroxy-13-epimanoyl oxide
- [ "18-Hydroxy-13-epimanoyl oxide" ]
- 133005-15-9
- 1H-Naphtho[2,1-b]pyran-7-methanol, 3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-, (3S,4aR,6aR,7R,10aS,10bR)-
- HY-N1038
- FS-9374
- [(3S,4aR,6aR,7R,10aS,10bR)-3-ethenyl-3,4a,7,10a-tetramethyl-2,5,6,6a,8,9,10,10b-octahydro-1H-benzo[f]chromen-7-yl]methanol
- CS-0016302
- AKOS032961836
- DA-49093
-
- Inchi： 1S/C20H34O2/c1-6-18(3)12-8-16-19(4)11-7-10-17(2,14-21)15(19)9-13-20(16,5)22-18/h6,15-16,21H,1,7-14H2,2-5H3/t15-,16+,17-,18+,19-,20+/m0/s1
- InChI Key： MONXCRDSDZQGGT-HMGBVJPOSA-N
- SMILES： O1[C@@](C=C)(C)CC[C@H]2[C@@]1(C)CC[C@H]1[C@](C)(CO)CCC[C@@]12C
Computed Properties
- Exact Mass: 306.25600
- Monoisotopic Mass: 306.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 378.9±15.0 °C at 760 mmHg
- Flash Point: 141.6±14.6 °C
- PSA: 29.46000
- LogP: 4.71520
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E35370-5mg |
13-Epijhanol |
133005-15-9 | ,HPLC≥98% | 5mg |
¥5760.0 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2610-1 mg |
13-Epijhanol |
133005-15-9 | 1mg |
￥2595.00 | 2022-03-01 | ||
| TargetMol Chemicals | TN2610-5mg |
13-Epijhanol |
133005-15-9 | 5mg |
￥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN2610-5 mg |
13-Epijhanol |
133005-15-9 | 98% | 5mg |
￥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN2610-1 mL * 10 mM (in DMSO) |
13-Epijhanol |
133005-15-9 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AA48420-1mg |
13-Epijhanol |
133005-15-9 | >98% | 1mg |
$699.00 | 2024-04-20 | |
| A2B Chem LLC | AA48420-5mg |
13-Epijhanol |
133005-15-9 | 5mg |
$719.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN2610-1 ml * 10 mm |
13-Epijhanol |
133005-15-9 | 1 ml * 10 mm |
￥ 4140 | 2024-07-20 | ||
| Key Organics Ltd | FS-9374-5mg |
13-Epijhanol |
133005-15-9 | >95% | 5mg |
£720.28 | 2025-03-04 |
1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
133005-15-9 (1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-) Related Products
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